Cas no 1094485-14-9 (1-bromo-3-fluoro-5-isocyanatobenzene)

1-Bromo-3-fluoro-5-isocyanatobenzene is a versatile aromatic compound featuring reactive isocyanate, bromo, and fluoro functional groups. Its molecular structure enables selective modifications, making it valuable in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty polymers. The isocyanate group facilitates urethane or urea formation, while the bromo and fluoro substituents allow further functionalization via cross-coupling or nucleophilic substitution reactions. This compound's stability and reactivity balance make it suitable for controlled derivatization under mild conditions. It is commonly employed in constructing complex heterocycles or as a building block in materials science. Proper handling is essential due to the isocyanate group's sensitivity to moisture.
1-bromo-3-fluoro-5-isocyanatobenzene structure
1094485-14-9 structure
Product Name:1-bromo-3-fluoro-5-isocyanatobenzene
CAS No:1094485-14-9
MF:C7H3BrFNO
MW:216.007224321365
CID:4571374
Update Time:2025-10-29

1-bromo-3-fluoro-5-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-fluoro-5-isocyanato-
    • 1-bromo-3-fluoro-5-isocyanatobenzene
    • Inchi: 1S/C7H3BrFNO/c8-5-1-6(9)3-7(2-5)10-4-11/h1-3H
    • InChI Key: SIOKYKPILYGSTR-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC(N=C=O)=CC(F)=C1

Computed Properties

  • Exact Mass: 214.938
  • Monoisotopic Mass: 214.938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.4A^2

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Additional information on 1-bromo-3-fluoro-5-isocyanatobenzene

Professional Introduction to 1-bromo-3-fluoro-5-isocyanatobenzene (CAS No. 1094485-14-9)

1-bromo-3-fluoro-5-isocyanatobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1094485-14-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This heterocyclic aromatic molecule features a bromine substituent at the 1-position, a fluorine atom at the 3-position, and an isocyanate group at the 5-position, making it a versatile intermediate for synthesizing various bioactive molecules and functional materials.

The structural configuration of 1-bromo-3-fluoro-5-isocyanatobenzene imparts unique reactivity, enabling its participation in diverse chemical transformations. The presence of the isocyanate group (-N=C=O) makes it a valuable precursor for the formation of urea derivatives, amides, and carbamates, which are pivotal in drug design and development. Furthermore, the bromine and fluorine substituents introduce electrophilic and nucleophilic sites, respectively, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In recent years, 1-bromo-3-fluoro-5-isocyanatobenzene has been explored in the synthesis of novel therapeutic agents targeting various diseases. For instance, researchers have leveraged its reactivity to develop small-molecule inhibitors for enzymes involved in cancer metabolism. The isocyanate moiety serves as a key pharmacophore, allowing for the construction of potent binding scaffolds that interact with biological targets with high specificity. Additionally, the fluorine atom enhances metabolic stability and bioavailability, which are critical factors in drug optimization.

Advances in computational chemistry have further enhanced the utility of 1-bromo-3-fluoro-5-isocyanatobenzene as a building block. Molecular modeling studies indicate that this compound can adopt multiple conformations depending on its environment, influencing its reactivity and interaction with biological systems. These insights have enabled medicinal chemists to design more efficient synthetic routes and predict the behavior of derived compounds in vitro and in vivo.

The pharmaceutical industry has also explored 1-bromo-3-fluoro-5-isocyanatobenzene in the development of agrochemicals and specialty chemicals. Its ability to undergo sequential functionalization allows for the creation of complex molecules with tailored properties. For example, researchers have synthesized fluorinated isocyanates that serve as precursors for herbicides and fungicides, demonstrating its versatility beyond traditional pharmaceutical applications.

Recent patents highlight innovative applications of 1-bromo-3-fluoro-5-isocyanatobenzene in material science. Its incorporation into polymer matrices enhances thermal stability and flame retardancy, making it useful in high-performance coatings and adhesives. The compound’s ability to form covalent bonds with other functional groups also enables the development of smart materials capable of responding to environmental stimuli.

The synthesis of 1-bromo-3-fluoro-5-isocyanatobenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation followed by selective fluorination and introduction of the isocyanate group via dehydration or displacement reactions. Optimization of reaction conditions is crucial to achieve high yields and purity, which are essential for industrial-scale production.

In conclusion, 1-bromo-3-fluoro-5-isocyanatobenzene (CAS No. 1094485-14-9) represents a fascinating compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in advancing scientific innovation.

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